2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide

• IUPAC Name: N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C19H18N2OS2/c1-13-3-7-15(8-4-13)17-12-24-19(20-17)21-18(22)11-14-5-9-16(23-2)10-6-14/h3-10,12H,11H2,1-2H3,(H,20,21,22)
• InChI Key: CNQNZAHHIUVGDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)SC
• Molecular Formula: C19H18N2OS2
• Molecular Weight: 354.5 g/mol

Description

2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide, also known as MTAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MTAPA is a thiazole derivative that has been shown to exhibit promising anti-cancer and anti-inflammatory properties.

Scientific Research Applications

2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and inflammation. In cancer research, 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been shown to exhibit potent anti-tumor activity by inducing apoptosis and inhibiting cancer cell proliferation. In addition, 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been demonstrated to be effective against multidrug-resistant cancer cells, making it a promising candidate for the treatment of drug-resistant cancers. In inflammation research, 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been shown to exhibit anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell proliferation and inflammation. 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the progression of cancer and inflammation.
Biochemical and Physiological Effects:
2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been shown to exhibit several biochemical and physiological effects, including the induction of apoptosis, inhibition of cancer cell proliferation, and suppression of pro-inflammatory cytokine production. In addition, 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been shown to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide in lab experiments is its relatively simple synthesis method, which makes it easy to obtain in large quantities. In addition, 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide has been shown to exhibit potent anti-cancer and anti-inflammatory properties, which makes it a valuable tool for studying these diseases. However, one of the limitations of using 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action. In addition, further studies are needed to determine the optimal dosage and administration of 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide for therapeutic use. Overall, the potential therapeutic applications of 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide make it a promising candidate for further research and development.

Synthesis Methods

2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide can be synthesized through a multi-step process involving the reaction of 4-(methylthio)aniline with 2-bromoacetylthiazole. The resulting intermediate is then reacted with p-toluidine to yield 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide. The synthesis of 2-(4-(methylthio)phenyl)-N-(4-(p-tolyl)thiazol-2-yl)acetamide is a relatively straightforward process and can be achieved using standard laboratory techniques.